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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B131530 Get Quote

Technical Support Center: N-Oxalylglycine
Dissolution and Dosing
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on ensuring the complete dissolution of N-
Oxalylglycine (NOG) for accurate and reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing N-Oxalylglycine stock solutions?

A1: For high concentration stock solutions, organic solvents such as DMSO and ethanol are

recommended.[1][2] N-Oxalylglycine is soluble in both at approximately 10 mg/mL.[1][2] For

aqueous-based experiments, NOG can also be dissolved directly in aqueous buffers like PBS

(pH 7.2) or deionized water.[1]

Q2: What is the solubility of N-Oxalylglycine in common solvents?

A2: The solubility of N-Oxalylglycine in various solvents is summarized in the table below.

Q3: My N-Oxalylglycine is not dissolving completely in aqueous buffer. What should I do?

A3: To aid dissolution in aqueous buffers, sonication is recommended.[3] Gentle warming to

37°C can also help increase solubility.[4] Ensure the pH of the aqueous buffer is neutral to
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slightly alkaline, as the solubility of amino acid derivatives can be pH-dependent.

Q4: I observed precipitation when I diluted my DMSO stock solution of N-Oxalylglycine into

cell culture medium. How can I prevent this?

A4: Precipitation upon dilution into aqueous solutions is a common issue. To avoid this, it is

recommended to perform a stepwise dilution.[4] Instead of adding the concentrated DMSO

stock directly to the full volume of media, first dilute the stock into a smaller volume of media

and then add this intermediate dilution to the final volume. Additionally, ensure the final

concentration of DMSO in the cell culture medium is low (typically <0.5%) to avoid solvent-

induced precipitation and cellular toxicity.[4]

Q5: How should I store my N-Oxalylglycine solutions?

A5: N-Oxalylglycine powder is stable for at least 4 years when stored at -20°C.[1][2] Stock

solutions in organic solvents like DMSO or ethanol should be stored at -20°C for up to 1 month

or at -80°C for up to 6 months.[4] It is not recommended to store aqueous solutions of N-
Oxalylglycine for more than one day due to its limited stability in aqueous environments.[1]

For long-term storage, it is best to prepare fresh aqueous solutions before each experiment.

Q6: Is N-Oxalylglycine stable in cell culture media?

A6: N-Oxalylglycine has limited stability in aqueous solutions, including cell culture media. Its

prodrug, Dimethyloxalylglycine (DMOG), is known to be unstable in cell culture media and

rapidly converts to methyl-oxalylglycine (MOG).[5] While NOG itself is more stable than DMOG,

it is still susceptible to hydrolysis over time. For cellular assays, it is advisable to add freshly

prepared NOG solution to the culture medium shortly before starting the experiment.

Data Presentation
Table 1: Solubility of N-Oxalylglycine in Various Solvents

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b131530?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b131530?utm_src=pdf-body
https://www.benchchem.com/product/b131530?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/13944.pdf
https://www.caymanchem.com/product/13944/n-oxalylglycine
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b131530?utm_src=pdf-body
https://www.benchchem.com/product/b131530?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/13944.pdf
https://www.benchchem.com/product/b131530?utm_src=pdf-body
https://www.benchchem.com/product/b131530?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9418262/
https://www.benchchem.com/product/b131530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ~10 mg/mL [1][2]

Ethanol ~10 mg/mL [1][2]

Dimethylformamide (DMF) ~5 mg/mL [1][2]

Phosphate-Buffered Saline

(PBS, pH 7.2)
~10 mg/mL [1][2]

Deionized Water >10 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 10 mM N-Oxalylglycine
Stock Solution in DMSO
Materials:

N-Oxalylglycine (MW: 147.09 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipette

Procedure:

Weigh out 1.47 mg of N-Oxalylglycine powder and place it in a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the N-Oxalylglycine is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Protocol 2: Preparation of N-Oxalylglycine Working
Solution for Cell Culture Assays
Materials:

10 mM N-Oxalylglycine stock solution in DMSO

Sterile cell culture medium

Sterile serological pipettes and pipette tips

Procedure:

Thaw an aliquot of the 10 mM N-Oxalylglycine stock solution at room temperature.

To prepare a 100 µM working solution, perform a 1:100 dilution of the stock solution into the

cell culture medium.

Stepwise Dilution (Recommended):

1. Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 90 µL of

cell culture medium to get a 1 mM solution.

2. Vortex gently to mix.

3. Add 100 µL of the 1 mM intermediate solution to 900 µL of cell culture medium to

achieve the final 100 µM concentration.

Gently mix the final working solution before adding it to the cells.

Ensure the final DMSO concentration in the culture does not exceed 0.5%.

Protocol 3: Preparation of N-Oxalylglycine Formulation
for In Vivo Studies
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This is an example formulation and may require optimization based on the specific animal

model and route of administration.

Materials:

N-Oxalylglycine

DMSO

PEG300

Tween 80

Sterile saline or PBS

Procedure (for a 2 mg/mL working solution):

Prepare a 40 mg/mL stock solution of N-Oxalylglycine in DMSO.

To prepare 1 mL of the final formulation, take 50 µL of the 40 mg/mL DMSO stock solution.

Add 300 µL of PEG300 and mix well until the solution is clear.

Add 50 µL of Tween 80 and mix thoroughly.

Add 600 µL of sterile saline or PBS and mix until a clear solution is obtained.[3]

This formulation contains 5% DMSO, 30% PEG300, 5% Tween 80, and 60% aqueous

vehicle.[3]
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Caption: Workflow for N-Oxalylglycine solution preparation.
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Caption: Troubleshooting guide for N-Oxalylglycine dissolution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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